2,2-Bis(methoxymethyl)morpholine

• IUPAC Name: 2,2-bis(methoxymethyl)morpholine
• InChI: InChI=1S/C8H17NO3/c1-10-6-8(7-11-2)5-9-3-4-12-8/h9H,3-7H2,1-2H3
• InChI Key: LIONCYYUBMPIJI-UHFFFAOYSA-N
• Canonical SMILES: COCC1(CNCCO1)COC
• Molecular Formula: C8H17NO3
• DSSTOX Substance ID: DTXSID80591789
• Molecular Weight: 175.23 g/mol
• CAS RN: 735254-36-1

Description

Synthesis Analysis

The synthesis of 2,2-Bis(methoxymethyl)morpholine involves the reaction of 1,2-amino alcohols , aziridines , epoxides , or related compounds. Recent advances in this field have focused on developing efficient methods to access morpholines and their carbonyl-containing analogs. These synthetic pathways are crucial for obtaining sufficient quantities of the compound for further study.

Scientific Research Applications

Photodynamic Activity in Silicon Phthalocyanines

• Novel morpholine-containing silicon phthalocyanines exhibited significant photodynamic activity, especially towards B16 melanoma tumor cells (Zhu, Huang, Jiang, & Sun, 2006).

Synthesis and Biological Activity in Triazine Derivatives

• Morpholine-substituted 1,3,5-triazine derivatives demonstrated high cytotoxicity in B16 melanoma cells, significantly more than p-boronophenylalanine (Jin, Ban, Nakamura, & Lee, 2018).

Chemical Synthesis Involving Morpholine

• Various amides of 2-sulfonamido-4,5-dimethoxyphenylacetic acid were prepared using morpholine, showcasing its use in complex chemical syntheses (Catsoulacos & Camoutsis, 1980).

Application in Asymmetric Hydrogenation

• Morpholine was used in the synthesis of diphosphines, which demonstrated excellent enantioselectivity in the asymmetric hydrogenation of various olefins and ketones (Maienza, Wörle, Steffanut, Mezzetti, & Spindler, 1999).

Complexation with Palladium and Mercury

• Morpholine derivatives were utilized to create novel complexes with palladium and mercury, offering insights into the coordination properties and potential applications in organometallic chemistry (Singh, Sooriyakumar, Husebye, & Törnroos, 2000).

Aggregation and Electrochemical Properties

• The study of aggregation behavior and electrochemical properties of morpholine-disubstituted phthalocyanines and subphthalocyanines revealed insights into their non-aggregated state and absorption spectra in various solvents (Bıyıklıoğlu, 2015).

Ionic Liquids and Conductivity Studies

• Morpholinium-based ionic liquids were synthesized and analyzed for their electrochemical properties, demonstrating varied activation energy and conductivity depending on polarity and association ability (Komayko et al., 2018).

Safety and Hazards

• Safety Information : Handle with care, avoid contact with skin, eyes, and inhalation. Refer to the Material Safety Data Sheet (MSDS) for detailed safety instructions.